Cas no 1806889-79-1 (2-Cyano-6-(difluoromethyl)-4-nitropyridine-3-carboxylic acid)

• Product Name: 2-Cyano-6-(difluoromethyl)-4-nitropyridine-3-carboxylic acid
• CAS No: 1806889-79-1
• MF: C₈H₃F₂N₃O₄
• MW: 243.123928308487
• CID: 4877074
• Update Time: 2025-05-20

2-Cyano-6-(difluoromethyl)-4-nitropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-6-(difluoromethyl)-4-nitropyridine-3-carboxylic acid

• Inchi： 1S/C8H3F2N3O4/c9-7(10)3-1-5(13(16)17)6(8(14)15)4(2-11)12-3/h1,7H,(H,14,15)
• InChI Key： WQCURZWACOIBJT-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(C(=O)O)=C(C#N)N=1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 375
• XLogP3: 0.9
• Topological Polar Surface Area: 120

Additional information on 2-Cyano-6-(difluoromethyl)-4-nitropyridine-3-carboxylic acid

2-Cyano-6-(difluoromethyl)-4-nitropyridine-3-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 1806889-79-1, known as 2-Cyano-6-(difluoromethyl)-4-nitropyridine-3-carboxylic acid, is a highly specialized organic compound with a complex structure and diverse applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and potential uses in various fields such as pharmaceuticals, agrochemicals, and materials science. The molecule features a pyridine ring substituted with a cyano group at position 2, a difluoromethyl group at position 6, and a nitro group at position 4, along with a carboxylic acid group at position 3. These substituents contribute to the compound's reactivity, stability, and functional versatility.

Recent studies have highlighted the importance of pyridine derivatives in modern chemistry due to their ability to act as versatile building blocks in organic synthesis. The presence of multiple functional groups in 2-Cyano-6-(difluoromethyl)-4-nitropyridine-3-carboxylic acid makes it an attractive candidate for various chemical transformations. For instance, the cyano group can participate in nucleophilic addition reactions, while the nitro group can undergo reduction to form an amino group, opening up possibilities for further functionalization. The carboxylic acid group adds acidity to the molecule, which can be useful in forming esters or amides for specific applications.

The synthesis of 2-Cyano-6-(difluoromethyl)-4-nitropyridine-3-carboxylic acid typically involves multi-step organic reactions. One common approach is the substitution of intermediates on the pyridine ring followed by oxidation or reduction steps to introduce the desired functional groups. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of this compound. For example, recent advancements in transition metal catalysis have enabled more efficient coupling reactions, which are crucial for constructing the difluoromethyl group at position 6.

One of the most promising applications of this compound lies in its potential use as an agrochemical. The combination of electron-withdrawing groups such as cyano and nitro on the pyridine ring enhances the molecule's ability to interact with biological systems. Studies have shown that pyridine derivatives with similar substituents exhibit potent pesticidal activity against various insect pests and pathogens. The carboxylic acid group can also serve as a site for bioisosteric replacement, allowing chemists to design more effective and selective agrochemical agents.

In addition to its agricultural applications, 2-Cyano-6-(difluoromethyl)-4-nitropyridine-3-carboxylic acid has shown potential in pharmaceutical research. The compound's structure provides a scaffold for developing new drug candidates targeting specific biological pathways. For instance, the nitro group can act as a bioisostere for other functional groups, enabling researchers to explore novel therapeutic agents with improved pharmacokinetic profiles. Recent studies have also investigated the compound's ability to modulate enzyme activity, making it a valuable tool in drug discovery efforts.

The physical and chemical properties of this compound are equally intriguing. Its molecular weight is approximately 277 g/mol, and it exists as a crystalline solid under standard conditions. The compound is sparingly soluble in water but exhibits better solubility in polar organic solvents such as dimethylformamide (DMF) and dichloromethane (DCM). These properties make it suitable for use in various organic synthesis protocols where precise control over solubility is required.

From an environmental perspective, understanding the degradation pathways of 2-Cyano-6-(difluoromethyl)-4-nitropyridine-3-carboxylic acid is crucial for assessing its potential impact on ecosystems. Recent research has focused on photodegradation and microbial degradation mechanisms, revealing that the compound undergoes rapid transformation under UV light or in the presence of specific microbial communities. These findings are essential for developing sustainable practices in industries that utilize this compound.

In conclusion, 2-Cyano-6-(difluoromethyl)-4-nitropyridine-3-carboxylic acid is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, versatile functional groups, and favorable chemical properties make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its applications and behavior, this compound is poised to play an increasingly important role in advancing modern chemistry.